Cas no 49833-08-1 (2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI))

• Product Name: 2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
• CAS No: 49833-08-1
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 325677
• PubChem ID: 45117734
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
• 3,4-dihydro-2H-1,5-benzodioxepine-2,4-dicarboxylic acid
• 49833-08-1
• DTXSID60668665
• 2H-1,5-Benzodioxepin-2,4-dicarboxylic acid,3,4-dihydro-(9ci)

• Inchi： 1S/C11H10O6/c12-10(13)8-5-9(11(14)15)17-7-4-2-1-3-6(7)16-8/h1-4,8-9H,5H2,(H,12,13)(H,14,15)
• InChI Key： NPRGCRFFQGAMGH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C(=O)O)CC1C(=O)O

Computed Properties

• Exact Mass: 238.048
• Monoisotopic Mass: 238.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.3